Cas no 76470-28-5 (1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester)

1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester structure
76470-28-5 structure
Product name:1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester
CAS No:76470-28-5
MF:C9H9NO4
MW:195.17206
CID:537735
PubChem ID:12560914

1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester
    • ethyl [1,3]dioxolo[4,5-c]pyridine-6-carboxylate
    • DTXSID70502586
    • Ethyl 2H-[1,3]dioxolo[4,5-c]pyridine-6-carboxylate
    • 76470-28-5
    • Inchi: InChI=1S/C9H9NO4/c1-2-12-9(11)6-3-7-8(4-10-6)14-5-13-7/h3-4H,2,5H2,1H3
    • InChI Key: CIEFYVLFYGURSP-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=NC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 195.05315777g/mol
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.6Ų

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